Cas no 56788-10-4 (3-carbamoylpyridine-4-carboxylic acid)

• Product Name: 3-carbamoylpyridine-4-carboxylic acid
• CAS No: 56788-10-4
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• CID: 5227370
• PubChem ID: 21551406
• Update Time: 2025-05-28

3-carbamoylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 3-(aminocarbonyl)-
• 3-carbamoylpyridine-4-carboxylic acid

• Inchi： 1S/C7H6N2O3/c8-6(10)5-3-9-2-1-4(5)7(11)12/h1-3H,(H2,8,10)(H,11,12)
• InChI Key： WWYUMUYJDXXBSR-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C(O)=O)=C1C(N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-carbamoylpyridine-4-carboxylic acid

Comprehensive Overview of 3-carbamoylpyridine-4-carboxylic acid (CAS No. 56788-10-4): Properties, Applications, and Industry Insights

3-carbamoylpyridine-4-carboxylic acid (CAS No. 56788-10-4) is a versatile organic compound with significant applications in pharmaceutical, agrochemical, and specialty chemical industries. This nicotinic acid derivative is characterized by its unique molecular structure, combining a pyridine ring with both carbamoyl and carboxylic acid functional groups. Its dual functionality makes it a valuable intermediate in the synthesis of complex molecules, particularly in drug discovery and development.

Recent advancements in heterocyclic chemistry have renewed interest in 3-carbamoylpyridine-4-carboxylic acid, as researchers explore its potential in designing novel enzyme inhibitors and bioactive compounds. The compound's ability to participate in multiple chemical reactions, including amide bond formation and metal-catalyzed coupling, has positioned it as a key building block in medicinal chemistry. Industry reports indicate growing demand for this intermediate, particularly in the development of central nervous system (CNS) therapeutics and metabolic disorder treatments.

From a physicochemical perspective, 3-carbamoylpyridine-4-carboxylic acid typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. Its molecular weight of 166.15 g/mol and melting point range of 210-215°C make it suitable for various synthetic applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity, especially when used in GMP-compliant pharmaceutical synthesis.

The compound's structure-activity relationship has attracted attention in computational chemistry and drug design circles. Molecular modeling studies suggest that the spatial arrangement of its functional groups allows for favorable interactions with various biological targets. This has led to its incorporation in several drug candidate scaffolds, particularly those targeting neurological pathways and inflammatory responses. Patent databases reveal an increasing number of applications featuring 56788-10-4 as a core structural element in novel therapeutic agents.

In the context of green chemistry initiatives, researchers are investigating more sustainable production methods for 3-carbamoylpyridine-4-carboxylic acid. Recent publications highlight progress in catalytic processes and biocatalytic transformations that reduce energy consumption and minimize waste generation during synthesis. These developments align with the pharmaceutical industry's growing emphasis on environmentally friendly manufacturing practices and process intensification strategies.

Quality control standards for CAS No. 56788-10-4 have become increasingly stringent, particularly for pharmaceutical-grade material. Regulatory guidelines now typically require impurity profiling to identify and quantify potential byproducts at levels below 0.1%. Advanced analytical methods, including UHPLC-MS and chiral chromatography, are being employed to meet these requirements, ensuring the compound's suitability for high-value applications in drug development.

The global market for 3-carbamoylpyridine-4-carboxylic acid reflects broader trends in the fine chemicals sector, with Asia-Pacific emerging as both a major production hub and consumption region. Market analysts note particular growth in demand from contract research organizations and generic drug manufacturers, driven by the compound's utility in developing value-added pharmaceutical intermediates. Supply chain considerations have become increasingly important, with manufacturers implementing quality-by-design approaches to ensure consistent product characteristics.

From a synthetic methodology standpoint, recent literature describes innovative approaches to modifying 3-carbamoylpyridine-4-carboxylic acid for specific applications. These include regioselective functionalization techniques and protecting group strategies that enable precise control over subsequent chemical transformations. Such advancements have expanded the compound's utility in creating diverse molecular architectures for biological evaluation.

In academic research, 56788-10-4 has served as a model compound for studying intermolecular interactions in crystalline materials. X-ray diffraction studies have revealed interesting hydrogen bonding patterns and molecular packing arrangements that contribute to its solid-state properties. These findings have implications for crystal engineering and the design of materials with tailored physical characteristics.

Looking forward, the applications of 3-carbamoylpyridine-4-carboxylic acid are expected to diversify further as researchers explore its potential in material science and catalysis. Preliminary studies suggest possible uses in designing functional polymers and coordination complexes, opening new avenues for innovation beyond its traditional pharmaceutical applications. As synthetic methodologies continue to evolve and analytical techniques become more sophisticated, this versatile compound is poised to maintain its importance in chemical research and industrial applications.